Cas no 1695883-77-2 (5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

5-Bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key structural features include a bromo substituent and a trifluoromethyl group on the pyridine ring, which enhance reactivity and provide opportunities for further functionalization. The sulfonyl chloride moiety is highly reactive toward nucleophiles, making it valuable for introducing sulfonyl groups into target molecules. This compound is particularly useful in pharmaceutical and agrochemical research, where its electron-withdrawing groups can influence the electronic properties of derived products. It is typically handled under anhydrous conditions due to its sensitivity to moisture.
5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride structure
1695883-77-2 structure
Product Name:5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
CAS No:1695883-77-2
MF:C6H2BrClF3NO2S
MW:324.502789020538
MDL:MFCD29483495
CID:5245124
Update Time:2025-10-31

5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonyl chloride, 5-bromo-3-(trifluoromethyl)-
    • 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
    • MDL: MFCD29483495
    • Inchi: 1S/C6H2BrClF3NO2S/c7-3-1-4(6(9,10)11)5(12-2-3)15(8,13)14/h1-2H
    • InChI Key: RPUBYPUCMMWZPU-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=NC=C(Br)C=C1C(F)(F)F

5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Pricemore >>

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Additional information on 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

Research Brief on 5-Bromo-3-(trifluoromethyl)pyridine-2-sulfonyl Chloride (CAS: 1695883-77-2)

5-Bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1695883-77-2) is a key intermediate in the synthesis of pharmaceuticals and agrochemicals. This compound has garnered significant attention due to its versatile reactivity, particularly in the formation of sulfonamides, which are critical in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, emphasizing its importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel pyridine-based sulfonamides targeting bacterial infections. Researchers utilized 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride as a precursor to develop derivatives with enhanced antibacterial activity against resistant strains, showcasing its potential in addressing antibiotic resistance.

In addition to its antimicrobial applications, this compound has been investigated for its role in cancer therapy. A recent preprint on bioRxiv detailed its incorporation into small-molecule inhibitors targeting protein kinases involved in tumor progression. The study reported improved selectivity and potency in inhibiting specific kinase pathways, suggesting its promise in oncology drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride have been reported. A 2024 Organic Process Research & Development article outlined an optimized, high-yield synthesis route, reducing production costs and environmental impact. This progress is critical for meeting the growing demand in industrial applications.

Despite its utility, challenges remain in handling this compound due to its reactivity and stability concerns. Recent safety studies emphasize the need for controlled storage conditions and handling protocols to prevent degradation. Regulatory agencies are also scrutinizing its environmental footprint, prompting research into greener alternatives.

In conclusion, 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride continues to be a pivotal building block in drug discovery, with emerging applications in infectious disease and oncology. Ongoing research aims to expand its synthetic versatility while addressing safety and sustainability concerns, ensuring its relevance in future pharmaceutical innovations.

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